Cas no 1780561-32-1 (3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol)

• Product Name: 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol
• CAS No: 1780561-32-1
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 6064138
• PubChem ID: 84710459
• Update Time: 2025-05-20

3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol
• EN300-1906735
• 1780561-32-1

• Inchi： 1S/C9H13BrN2O2/c1-14-8-5-12-4-6(10)9(8)7(11)2-3-13/h4-5,7,13H,2-3,11H2,1H3
• InChI Key： UVUGFOVDQBNOME-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(CCO)N)OC

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol

Research Briefing on 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol (CAS: 1780561-32-1): Recent Advances and Applications

3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol (CAS: 1780561-32-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-based structure with bromo and methoxy substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

The compound's structural features, including the presence of a bromine atom and a methoxy group on the pyridine ring, make it a versatile building block for medicinal chemistry. Researchers have exploited these features to design and synthesize novel derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol as a key intermediate in the synthesis of potent and selective inhibitors of the protein kinase CK2, a target implicated in various cancers and inflammatory diseases.

In addition to its role in kinase inhibitor development, recent investigations have explored the compound's potential in modulating other biological targets. A 2024 preprint on bioRxiv reported the use of 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol as a scaffold for designing small molecules that disrupt the interaction between p53 and MDM2, a critical pathway in cancer therapeutics. The study employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, yielding promising candidates for further preclinical evaluation.

The synthesis and characterization of 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol have also been refined in recent years. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yield and purity, as detailed in a 2023 publication in Organic Process Research & Development. These methodological advancements have facilitated the scalable production of the compound, enabling its broader application in drug discovery programs.

Looking ahead, the potential applications of 3-amino-3-(3-bromo-5-methoxypyridin-4-yl)propan-1-ol extend beyond oncology. Emerging research suggests its utility in neurodegenerative diseases and infectious diseases, where its derivatives may modulate key pathological pathways. As the field continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics, underscoring the importance of ongoing research and innovation in chemical biology.